MSH, beta, (5-8)
MSH, beta, (5-8)
Brand Name:
Vulcanchem
CAS No.:
122998-76-9
VCID:
VC0047142
InChI:
InChI=1S/C25H39N5O8S/c1-39-13-11-19(24(36)30-20(25(37)38)9-10-21(32)33)29-23(35)18(4-2-3-12-26)28-22(34)17(27)14-15-5-7-16(31)8-6-15/h5-8,17-20,31H,2-4,9-14,26-27H2,1H3,(H,28,34)(H,29,35)(H,30,36)(H,32,33)(H,37,38)/t17-,18-,19-,20-/m0/s1
SMILES:
CSCCC(C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CCCCN)NC(=O)C(CC1=CC=C(C=C1)O)N
Molecular Formula:
C25H39N5O8S
Molecular Weight:
569.7 g/mol
MSH, beta, (5-8)
CAS No.: 122998-76-9
Main Products
VCID: VC0047142
Molecular Formula: C25H39N5O8S
Molecular Weight: 569.7 g/mol
| CAS No. | 122998-76-9 |
|---|---|
| Product Name | MSH, beta, (5-8) |
| Molecular Formula | C25H39N5O8S |
| Molecular Weight | 569.7 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]hexanoyl]amino]-4-methylsulfanylbutanoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C25H39N5O8S/c1-39-13-11-19(24(36)30-20(25(37)38)9-10-21(32)33)29-23(35)18(4-2-3-12-26)28-22(34)17(27)14-15-5-7-16(31)8-6-15/h5-8,17-20,31H,2-4,9-14,26-27H2,1H3,(H,28,34)(H,29,35)(H,30,36)(H,32,33)(H,37,38)/t17-,18-,19-,20-/m0/s1 |
| Standard InChIKey | NSASTPVXNRXDTG-MUGJNUQGSA-N |
| Isomeric SMILES | CSCC[C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)O)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC1=CC=C(C=C1)O)N |
| SMILES | CSCCC(C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CCCCN)NC(=O)C(CC1=CC=C(C=C1)O)N |
| Canonical SMILES | CSCCC(C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CCCCN)NC(=O)C(CC1=CC=C(C=C1)O)N |
| Sequence | YKME |
| Synonyms | MSH, beta, (5-8) |
| PubChem Compound | 129797 |
| Last Modified | Nov 11 2021 |
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